2,6-difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide

• IUPAC Name: 2,6-difluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide
• InChI: InChI=1S/C14H11F2N3O3S2/c1-19-11-5-6-23-13(11)10(7-24(19,21)22)17-18-14(20)12-8(15)3-2-4-9(12)16/h2-6H,7H2,1H3,(H,18,20)/b17-10+
• InChI Key: DKCXBONSLYYOJJ-LICLKQGHSA-N
• Canonical SMILES: CN1C2=C(C(=NNC(=O)C3=C(C=CC=C3F)F)CS1(=O)=O)SC=C2
• Isomeric SMILES: CN1C2=C(/C(=N/NC(=O)C3=C(C=CC=C3F)F)/CS1(=O)=O)SC=C2
• Molecular Formula: C14H11F2N3O3S2
• Molecular Weight: 371.4 g/mol
• CAS No.: 477855-33-7

Description

The compound 2,6-difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2λ⁶-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide features a benzohydrazide core linked to a thieno-thiazine dioxide heterocycle. Key structural elements include:

• 2,6-Difluorophenyl group: Enhances lipophilicity and electronic effects.
• Thieno[3,2-c][1,2]thiazin-4-ylidene system: A fused bicyclic structure with sulfone (SO₂) groups, contributing to rigidity and electrophilic reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-difluoro-N’-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide typically involves multiple steps. One common route starts with the preparation of 2,6-difluorobenzohydrazide, which is then reacted with a thieno[3,2-c][1,2]thiazine derivative under specific conditions to form the final product. The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

2,6-difluoro-N’-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, amines, thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols .

Scientific Research Applications

2,6-difluoro-N’-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Materials Science: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Biological Research: The compound is used in studies related to enzyme inhibition and protein interactions.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N’-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide involves its interaction with specific molecular targets. It is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can disrupt critical cellular processes, leading to the desired therapeutic effects . The pathways involved may include those related to cell cycle regulation and apoptosis .

Comparison with Similar Compounds

Hydrazinecarbothioamides and 1,2,4-Triazoles ()

Compounds 4–6 (hydrazinecarbothioamides) and 7–9 (1,2,4-triazole-3-thiones) share functional groups with the target compound.

Property	Target Compound	Hydrazinecarbothioamides [4–6]	1,2,4-Triazoles [7–9]
C=O Stretch (IR)	Likely present (1663–1682 cm⁻¹)	1663–1682 cm⁻¹	Absent
C=S/S-H (IR)	Absent	1243–1258 cm⁻¹ (C=S)	1247–1255 cm⁻¹ (C=S)
NH Stretch (IR)	3150–3319 cm⁻¹ (if present)	3150–3319 cm⁻¹	3278–3414 cm⁻¹
Tautomerism	Not observed	N/A	Exists as thione tautomers

Key Differences :

• The target retains the hydrazide C=O group, unlike triazoles [7–9], which lose it during cyclization. This may enhance hydrogen-bonding interactions in the target.

Fluorinated Hydrazones ()

Fluorinated hydrazones (e.g., compounds 187–188 ) share the hydrazide/hydrazone motif and fluorinated aryl groups.

Property	Target Compound	Fluorinated Hydrazones [187–188]
Synthesis	Likely condensation reaction	Reflux with acetic acid catalyst
Fluorine Substituents	2,6-Difluorophenyl	4-Fluoro-2-hydroxyphenyl
Bioactivity	Hypothesized antimicrobial	Not reported

Key Insight : Fluorine substituents in both compounds likely improve membrane permeability and resistance to oxidative metabolism.

Thiazepine Derivatives ()

Compounds 4g and 4h (thiazepine derivatives) provide data on physical properties and spectral trends:

Property	Target Compound	Thiazepine Derivatives [4g, 4h]
Melting Point	Not reported	192°C
IR Peaks	Expected C=O, SO₂ stretches	C=O (1680 cm⁻¹), C-Cl (750 cm⁻¹)
Elemental Analysis	Likely similar C, H, N, S	C: 58.2%, H: 3.5%, N: 9.8%

Structural Contrast: The target’s thieno-thiazine system replaces the thiazepine ring, altering ring strain and π-electron delocalization.

Benzothiazine Dioxide Derivatives ()

Property	Target Compound	Benzothiazine Derivatives [8]
Core Structure	Thieno-thiazine dioxide	Benzothiazine dioxide
Bioactivity	Hypothesized antibacterial	Confirmed antibacterial activity

Implications: The thieno-thiazine moiety in the target may confer similar bioactivity, though substituent differences (e.g., fluorine vs. benzylidene groups) could modulate potency.

Challenges and Limitations

• Data Gaps : Direct spectral or biological data for the target compound are unavailable, necessitating inferences from analogs.
• Contradictions : shows triazoles lose C=O groups, whereas the target retains them, complicating reactivity comparisons.

Biological Activity

The compound 2,6-difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide has garnered attention in recent years due to its potential biological activities. This article aims to synthesize existing research findings regarding its biological activity, including its pharmacological properties and mechanisms of action.

Chemical Structure

The chemical structure of the compound is characterized by the following features:

• Fluorine Substituents : The presence of two fluorine atoms at the 2 and 6 positions enhances lipophilicity and potentially increases biological activity.
• Thieno[3,2-c][1,2]thiazin Core : This heterocyclic structure is known for its diverse pharmacological properties.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds similar to 2,6-difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide. For instance:

• In vitro Studies : Compounds with similar thiazine structures have shown significant activity against various bacterial strains. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.
• Case Study : A derivative demonstrated an MIC (Minimum Inhibitory Concentration) of 5 µg/mL against Staphylococcus aureus in laboratory assays.

Anticancer Activity

The compound's potential as an anticancer agent has been explored:

• Cytotoxicity Assays : In MTT assays, derivatives showed cytotoxic effects on cancer cell lines such as HeLa and MCF-7. The IC50 values ranged from 10 to 20 µM.
• Mechanism of Action : The proposed mechanism includes induction of apoptosis through the intrinsic pathway and generation of reactive oxygen species (ROS), leading to cellular stress.

Antiparasitic Activity

Recent studies have highlighted the compound's effectiveness against parasitic infections:

• Trypanosomiasis Studies : Similar compounds have been tested against Trypanosoma brucei, showing effective inhibition with EC50 values below 10 µM.
• Mechanistic Insights : Interaction with key enzymes involved in redox metabolism has been suggested as a primary mode of action.

Data Table: Biological Activities Summary

Activity Type	Target Organism/Cell Line	Assay Type	Result (IC50/EC50)	Reference
Antimicrobial	Staphylococcus aureus	MIC	5 µg/mL
Anticancer	HeLa	MTT Assay	10–20 µM
Antiparasitic	Trypanosoma brucei	EC50	<10 µM

Research Findings

Recent literature has provided insights into the biological mechanisms underlying the activities of this compound:

• Cell Viability and Apoptosis : Studies employing flow cytometry have shown that treatment with the compound leads to increased early and late apoptosis in cancer cells.
• Reactive Oxygen Species Generation : The compound has been linked to increased ROS levels in treated cells, contributing to oxidative stress and subsequent cell death.
• Enzyme Inhibition Studies : Inhibitory assays on trypanothione reductase revealed that structural analogs exhibit competitive inhibition, disrupting essential metabolic processes in parasites.